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Compound of Interest

Compound Name: Sulfo-Cy3-Tetrazine

Cat. No.: B12282335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sulfo-Cy3-Tetrazine, a water-soluble fluorescent

probe widely utilized in bioorthogonal chemistry. It details the compound's physicochemical

properties, experimental protocols for its application in labeling biomolecules, and a visual

representation of the underlying chemical ligation workflow.

Core Compound Properties
Sulfo-Cy3-Tetrazine is a bright, orange-red fluorescent dye belonging to the sulfo-cyanine

family. The molecule is engineered with two key functional groups: a sulfonate group that

confers high water solubility, and a tetrazine moiety that enables highly specific and rapid

covalent bond formation with strained alkenes, such as trans-cyclooctene (TCO), via an

inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. This reaction is a cornerstone of

"click chemistry" due to its high efficiency, selectivity, and biocompatibility, proceeding readily

under physiological conditions without the need for a catalyst.
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The key quantitative parameters for Sulfo-Cy3-Tetrazine are summarized in the table below

for easy reference and comparison.

Property Value Source(s)

Molecular Weight 894.05 g/mol [1][2]

Chemical Formula C₄₁H₄₇N₇O₁₀S₃ [1][2]

CAS Number 2055138-86-6 [2]

Excitation Maximum (λex) ~550 nm

Emission Maximum (λem) ~570 nm

Solubility
High in aqueous buffers (e.g.,

PBS), DMSO, DMF

Bioorthogonal Labeling via Tetrazine-TCO Ligation
The primary application of Sulfo-Cy3-Tetrazine is the fluorescent labeling of biomolecules that

have been pre-functionalized with a trans-cyclooctene (TCO) group. This process, often

referred to as tetrazine-TCO ligation, is exceptionally fast and specific, allowing for the precise

attachment of the Cy3 fluorophore to proteins, antibodies, nucleic acids, or other targets in

complex biological media.

Signaling Pathway and Experimental Workflow
The workflow for labeling a TCO-modified protein with Sulfo-Cy3-Tetrazine is a straightforward

and robust process. The reaction proceeds via a [4+2] cycloaddition between the tetrazine and

the TCO group, which is followed by a retro-Diels-Alder reaction that releases nitrogen gas,

forming a stable dihydropyridazine conjugate. This irreversible reaction drives the ligation to

completion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12282335/docs?utm_src=pdf-body#sulfo-cy3-tetrazine-a-technical-guide-for-bioorthogonal-labeling
https://pmc.ncbi.nlm.nih.gov/articles/PMC10533398/
https://www.researchgate.net/publication/322944855_Site-Specific_Protein_Labeling_with_Tetrazine_Amino_Acids
https://pmc.ncbi.nlm.nih.gov/articles/PMC10533398/
https://www.researchgate.net/publication/322944855_Site-Specific_Protein_Labeling_with_Tetrazine_Amino_Acids
https://www.researchgate.net/publication/322944855_Site-Specific_Protein_Labeling_with_Tetrazine_Amino_Acids
https://www.benchchem.com/product/b12282335/docs?utm_src=pdf-body#sulfo-cy3-tetrazine-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/product/b12282335/docs?utm_src=pdf-body#sulfo-cy3-tetrazine-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction
Purification & Analysis

TCO-Modified
Protein in PBS

Mix Reagents
(1.1-2 eq. Tetrazine)

Sulfo-Cy3-Tetrazine
in DMSO/Water

Incubate
RT, 30-120 min

IEDDA Reaction Purification
(Spin Desalting Column)

Cy3-Labeled
Protein Conjugate

Downstream Application
(e.g., Fluorescence Imaging)

Click to download full resolution via product page

Bioorthogonal Labeling Workflow using Sulfo-Cy3-Tetrazine.

Experimental Protocol: General Protein Labeling
This protocol provides a general methodology for labeling a TCO-functionalized protein with

Sulfo-Cy3-Tetrazine. The optimal concentrations and reaction times may need to be adjusted

based on the specific protein and application.

Materials and Reagents
TCO-modified protein of interest

Sulfo-Cy3-Tetrazine

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Purification: Spin desalting columns (e.g., with a 5 kDa molecular weight cutoff) or Size-

Exclusion Chromatography (SEC) system

Reagent Preparation
Protein Solution: Prepare the TCO-modified protein in the reaction buffer at a concentration

of 1-5 mg/mL.
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Sulfo-Cy3-Tetrazine Stock Solution: Immediately before use, dissolve Sulfo-Cy3-Tetrazine
in anhydrous DMSO or DMF to create a 1-10 mM stock solution. Vortex briefly to ensure it is

fully dissolved. Due to the potential for hydrolysis, tetrazine solutions should be prepared

fresh.

Conjugation Reaction
Molar Ratio: Determine the desired molar excess of Sulfo-Cy3-Tetrazine to the TCO-

protein. A common starting point is a 1.5 to 5-fold molar excess of the tetrazine probe.

Reaction Initiation: Add the calculated volume of the Sulfo-Cy3-Tetrazine stock solution to

the protein solution. Ensure that the volume of the organic solvent (DMSO/DMF) does not

exceed 10% of the total reaction volume to prevent protein denaturation.

Incubation: Incubate the reaction mixture for 30 to 120 minutes at room temperature. Protect

the reaction from light to prevent photobleaching of the Cy3 dye. The reaction can also be

performed at 4°C, which may require a longer incubation time.

Purification of the Conjugate
Removal of Excess Reagent: After the incubation is complete, it is crucial to remove the

unreacted Sulfo-Cy3-Tetrazine to reduce background fluorescence in downstream

applications.

Spin Desalting: For rapid buffer exchange and purification of proteins >5 kDa, use a spin

desalting column according to the manufacturer's instructions. Equilibrate the column with

the desired storage buffer before loading the reaction mixture.

Size-Exclusion Chromatography (SEC): For higher resolution purification or for larger sample

volumes, SEC can be employed.

Storage and Analysis
Storage: Store the purified, labeled protein conjugate at 4°C for short-term use or at -20°C or

-80°C for long-term storage. The addition of a carrier protein like BSA (0.1%) can help

prevent degradation and non-specific binding.
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Characterization (Optional): The degree of labeling (DOL) can be determined

spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for the

protein) and ~550 nm (for the Cy3 dye).

Application: The Cy3-labeled protein is now ready for use in various downstream

applications, including fluorescence microscopy, flow cytometry, and other bioanalytical

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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